[5-Nitro-2-(phenylsulfanyl)phenyl]acetic acid

• CAS No.: 42191-06-0
• Molecular Formula: C14H11NO4S
• Molecular Weight: 289.31 g/mol
• IUPAC Name: 2-(5-nitro-2-phenylsulfanylphenyl)acetic acid
• InChI: InChI=1S/C14H11NO4S/c16-14(17)9-10-8-11(15(18)19)6-7-13(10)20-12-4-2-1-3-5-12/h1-8H,9H2,(H,16,17)
• InChI Key: WEKDWCDZPOVNCP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SC2=C(C=C(C=C2)[N+](=O)[O-])CC(=O)O

Description

[5-Nitro-2-(phenylsulfanyl)phenyl]acetic acid is a useful research compound. Its molecular formula is C14H11NO4S and its molecular weight is 289.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

210.3 g of 3-nitro-6-(phenylthio)-phenylacetonitrile, 210 ml of water, 210 ml of concentrated sulphuric acid and 210 ml of acetic acid are heated to reflux for 20 hours. The mixture is cooled and extracted with ether. The organic phase is washed successively with water and aqueous sodium carbonate solution. The aqueous phase is made acid with hydrochloric acid and extracted with ethyl acetate. The organic phase is washed with water, dried over magnesium sulphate, evaporated under reduced pressure and the residue recrystallised from benzene. There is obtained 3-nitro-6-(phenylthio)-phenylacetic acid of melting point 138°-140° C.